918523-99-6(2,5-Difluoro-4-hydroxybenzaldehyde),CL8247

2,5-Difluoro-4-hydroxybenzaldehyde Properties

Names and Identifiers

- 2,5-Difluoro-4-hydroxybenzaldehyde
- 2,5-Difluoro-4-hydroxy-benzaldehyde
- 2,5-Difluoro-4-hydroxybenzaldehyde (ACI)
- FFPHRYLGIPAZBL-UHFFFAOYSA-N
- 918523-99-6
- STL557635
- DTXSID30620952
- CS-W014333
- 2,5-Difluoro-4-hydroxybenzaldehyde;4-Hydroxy-2,5-difluorobenzaldehyde;
- BBL103825
- AS-46006
- DB-011355
- CL8247
- SCHEMBL415162
- SY104444
- MFCD04112521
- AKOS005255151
- +Expand
- MDL： MFCD04112521
- InChIKey： FFPHRYLGIPAZBL-UHFFFAOYSA-N
- Inchi： 1S/C7H4F2O2/c8-5-2-7(11)6(9)1-4(5)3-10/h1-3,11H
- SMILES： O=CC1C(F)=CC(O)=C(F)C=1

Computed Properties

Exact Mass: 158.01800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 158.018
Heavy Atom Count: 11
Complexity: 151
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 37.3A^2

Experimental Properties

LogP: 1.48290
PSA: 37.30000
Water Partition Coefficient: Slightly soluble in water.
Boiling Point: 232.1±35.0 °C at 760 mmHg
Melting Point: 145-148℃
Flash Point: 94.2±25.9 °C
Color/Form: No data available
Sensitiveness: Air Sensitive

2,5-Difluoro-4-hydroxybenzaldehyde Security Information

Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Dangerous goods sign： Xn
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：Store at 4 ° C, better storage at -4 ° C
Signal Word：warning

2,5-Difluoro-4-hydroxybenzaldehyde Customs Data

HS CODE：2913000090
Customs Data：

China Customs Code:
2913000090

Overview:

2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2,5-Difluoro-4-hydroxybenzaldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00379A-250mg	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	95%	250mg	$30.00	2024-04-20
A2B Chem LLC	AB48574-250mg	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	95%	250mg	$28.00	2024-07-18
Aaron	AR0037HM-250mg	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	95%	250mg	$44.00	2024-07-18
abcr	AB264252-1 g	2,5-Difluoro-4-hydroxybenzaldehyde, 99%; .	918523-99-6	99%	1g	€113.90	2023-04-27
Alichem	A014000841-250mg	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	97%	250mg	$470.40	2023-08-31
Ambeed	A715304-250mg	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	95%	250mg	$37.0	2024-05-28
Apollo Scientific	PC56072-2g	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	98%	2g	£140.00	2023-09-02
Chemenu	CM308351-5g	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	95+%	5g	$323
Crysdot LLC	CD12007877-1g	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	98%	1g	$125
eNovation Chemicals LLC	D523528-250mg	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	97%	250mg	$240	2022-09-07

2,5-Difluoro-4-hydroxybenzaldehyde Synthesis

Synthetic Circuit 1

1355968-31-8

630-08-0

918523-99-6

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , Sodium carbonate , Triethylsilane Catalysts: Manganese dichloride Solvents: 1,4-Dioxane ; 4 h, 1 atm, 70 °C

Reference

: An efficient Mn-catalyzed reductive carbonylation of aryl iodides to aryl aldehydes and their benzimidazole and benzoxazoles

Lakshmi, Parvathi K.; Markandeya, Sarma V.; Sridhar, Chidara; Annapurna, N., Synthetic Communications, 2022, 52(15), 1628-1634

Synthetic Circuit 2

918523-98-5

68-12-2

918523-99-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 0.5 h, -78 °C
1.2 1 h, -78 °C; -78 °C → rt

Reference

: Pyrrolo[2,3-b]pyridine compounds and methods for kinase modulation, preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Synthetic Circuit 3

918523-98-5

68-12-2

918523-99-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 1 h, -78 °C; -78 °C → rt

Reference

: Pyrrolo[2,3-b]pyridines as kinase modulators and their preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Synthetic Circuit 4

918523-99-6

Reaction Conditions

Reference

: Pyrrolo[2,3-b]pyridine derivatives as protein kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,

2,5-Difluoro-4-hydroxybenzaldehyde Raw materials

2,5-Difluoro-4-hydroxybenzaldehyde Preparation Products

2,5-Difluoro-4-hydroxybenzaldehyde (918523-99-6)

2,5-Difluoro-4-hydroxybenzaldehyde Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:918523-99-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:918523-99-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2,5-Difluoro-4-hydroxybenzaldehyde Related Literature

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9. On-surface cross-coupling methods for the construction of modified electrode assemblies with tailored morphologies†‡

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Cas no 918523-99-6 (2,5-Difluoro-4-hydroxybenzaldehyde)

2,5-Difluoro-4-hydroxybenzaldehyde Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,5-Difluoro-4-hydroxybenzaldehyde Security Information

2,5-Difluoro-4-hydroxybenzaldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,5-Difluoro-4-hydroxybenzaldehyde Price

2,5-Difluoro-4-hydroxybenzaldehyde Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

2,5-Difluoro-4-hydroxybenzaldehyde Raw materials

2,5-Difluoro-4-hydroxybenzaldehyde Preparation Products

2,5-Difluoro-4-hydroxybenzaldehyde Suppliers

2,5-Difluoro-4-hydroxybenzaldehyde Related Literature

Related Categories

918523-99-6 (2,5-Difluoro-4-hydroxybenzaldehyde) Related Products